2-(2-methoxyphenyl)-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H17NO3/c1-19-14-9-7-13(8-10-14)17-16(18)11-12-5-3-4-6-15(12)20-2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: PCCHTENNRHROTR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2OC

Description

2-(2-methoxyphenyl)-N-(4-methoxyphenyl)acetamide, also known as methoxetamine or MXE, is a synthetic dissociative drug that belongs to the arylcyclohexylamine class of compounds. MXE was first synthesized in 2010 and has gained popularity as a recreational drug due to its dissociative and hallucinogenic effects. However,

Mechanism of Action

MXE acts as a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist, which results in dissociative and hallucinogenic effects. MXE also acts on the serotonin and dopamine systems, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
MXE has been shown to increase brain-derived neurotrophic factor (BDNF) levels in animal models, which may contribute to its antidepressant effects. MXE has also been shown to increase the expression of synaptic plasticity-related proteins, which may be involved in its antidepressant effects.

Advantages and Limitations for Lab Experiments

MXE has advantages as a research tool due to its unique mechanism of action and potential therapeutic applications. However, MXE also has limitations as a research tool due to its potential for abuse and lack of availability for research purposes.

Future Directions

Future research on MXE should focus on its potential therapeutic applications, including its rapid-acting antidepressant effects. Additionally, further research is needed to better understand the biochemical and physiological effects of MXE and its potential for abuse. Finally, research is needed to develop safer and more effective analogs of MXE for therapeutic use.

Synthesis Methods

MXE can be synthesized through a multi-step process starting with the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenyl-2-nitropropene. The nitropropene is then reduced to 2,5-dimethoxyphenyl-2-amino-propane, which is then reacted with 4-methoxyphenylacetyl chloride to form MXE.

Scientific Research Applications

MXE has been studied for its potential use in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). MXE has been shown to have rapid-acting antidepressant effects in animal models and has been suggested as a potential alternative to traditional antidepressant medications.